Cas no 52890-52-5 (2,4,5-Trimethylbenzophenone)

• Product Name: 2,4,5-Trimethylbenzophenone
• CAS No: 52890-52-5
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• MDL: MFCD08276423
• CID: 937646
• PubChem ID: 87558109
• Update Time: 2025-04-19

2,4,5-Trimethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 2,4,5-Trimethylbenzophenone
• phenyl-(2,4,5-trimethylphenyl)methanone
• 2,4,5-Trimethyl-benzophenon
• 5-Benzoyl-pseudocumol
• Phenyl(2,4,5-trimethylphenyl)methanone
• 2.4.5-Trimethylbenzophenon
• FTPZYWUJDVZEIE-UHFFFAOYSA-N
• BC4526327

• MDL： MFCD08276423
• Inchi： 1S/C16H16O/c1-11-9-13(3)15(10-12(11)2)16(17)14-7-5-4-6-8-14/h4-10H,1-3H3
• InChI Key： FTPZYWUJDVZEIE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 224.12000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Boiling Point: 328°C(lit.)
• Refractive Index: 1.5890 to 1.5920
• PSA: 17.07000
• LogP: 3.84280
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Other Chemical Reagents